Cas no 794514-01-5 (1-Methyl-1h-pyrrolo[3,2-b]pyridine-2-carboxylic acid)
794514-01-5 structure
Product Name:1-Methyl-1h-pyrrolo[3,2-b]pyridine-2-carboxylic acid
CAS No:794514-01-5
MF:C9H8N2O2
MW:176.172021865845
CID:2195776
PubChem ID:18735267
Update Time:2025-04-21
1-Methyl-1h-pyrrolo[3,2-b]pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-1h-pyrrolo[3,2-b]pyridine-2-carboxylic acid
- 1H-Pyrrolo[3,2-b]pyridine-2-carboxylic acid, 1-methyl-
- RCNGBLVEXZUVTP-UHFFFAOYSA-N
- 794514-01-5
- SCHEMBL6513795
- DB-354488
-
- Inchi: 1S/C9H8N2O2/c1-11-7-3-2-4-10-6(7)5-8(11)9(12)13/h2-5H,1H3,(H,12,13)
- InChI Key: RCNGBLVEXZUVTP-UHFFFAOYSA-N
- SMILES: OC(C1=CC2=C(C=CC=N2)N1C)=O
Computed Properties
- Exact Mass: 176.058577502Da
- Monoisotopic Mass: 176.058577502Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 55.1Ų
1-Methyl-1h-pyrrolo[3,2-b]pyridine-2-carboxylic acid Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
794514-01-5 (1-Methyl-1h-pyrrolo[3,2-b]pyridine-2-carboxylic acid) Related Products
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